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Compound of Interest

Compound Name: 3-(Methylthio)benzaldehyde

Cat. No.: B1281139 Get Quote

Essential Safety and Handling Guide for 3-
(Methylthio)benzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-(Methylthio)benzaldehyde, ensuring the safety of researchers,

scientists, and drug development professionals.

Hazard Identification and Classification
3-(Methylthio)benzaldehyde is classified with the following hazards. It is crucial to understand

these risks before handling the substance.
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Hazard Statement GHS Classification Description Citations

H302
Acute Toxicity, Oral

(Category 4)
Harmful if swallowed. [1][2][3]

H315

Skin

Corrosion/Irritation

(Category 2)

Causes skin irritation. [1][4]

H319

Serious Eye

Damage/Eye Irritation

(Category 2)

Causes serious eye

irritation.
[1][2][4]

H332

Acute Toxicity,

Inhalation (Category

4)

Harmful if inhaled.

H335

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

May cause respiratory

irritation.
[1][2][4]

H227
Flammable Liquids

(Category 4)
Combustible liquid.

H411

Hazardous to the

Aquatic Environment,

Long-term Hazard

(Category 2)

Toxic to aquatic life

with long lasting

effects.

[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-
(Methylthio)benzaldehyde to minimize exposure and ensure personal safety.

Recommended PPE
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Body Part Equipment Standard/Specification

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield is

recommended if there is a risk

of splashing.

Conforming to EN166 (EU) or

NIOSH (US) approved.[5]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber). A lab coat,

chemical-resistant apron, or

coveralls should be worn to

prevent skin contact.

Select according to the

concentration and amount of

the dangerous substance.[5]

Respiratory

Work in a well-ventilated area,

preferably under a chemical

fume hood. If ventilation is

insufficient, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Follow OSHA respirator

regulations (29 CFR

1910.134).[6]

Experimental Protocols: Safe Handling and Storage
Adherence to these procedures is critical for the safe handling and storage of 3-
(Methylthio)benzaldehyde in a laboratory setting.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an

emergency eyewash station and safety shower readily accessible.

Ventilation: Always handle this chemical in a well-ventilated area or under a certified

chemical fume hood to minimize inhalation of vapors.[1][4][7]

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[8] Do not

breathe mist, vapors, or spray.[1][4][7]
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Hygiene: Wash hands thoroughly with soap and water after handling.[1][3][7] Do not eat,

drink, or smoke in the work area.[1][3][7]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[7]

Storage Procedures
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5][7]

Security: Store in a locked cabinet or other secure area to prevent unauthorized access.[1][7]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong

reducing agents.[7]

Emergency and Disposal Plans
Immediate and appropriate responses to emergencies and proper disposal are vital to mitigate

risks.

First-Aid Measures
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Exposure Route Procedure Citations

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. Seek immediate

medical attention if you feel

unwell.

[1][4][7]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. If skin irritation

persists, seek medical

attention.

[1][4][7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do so. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[1][4][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water.

Immediately call a POISON

CENTER or a doctor.

[1]

Spill Response
Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with inert, non-combustible material such as sand, earth, or

vermiculite.[4][9]

Collection: Collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[4] Do not allow the chemical to enter drains or waterways.[1]
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Disposal Plan
Waste Material: Dispose of the chemical and any contaminated materials at an approved

hazardous waste disposal facility.[3][7]

Regulations: All disposal practices must comply with local, state, and federal regulations.[8]

[9] Do not mix with other waste.

Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of 3-
(Methylthio)benzaldehyde.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Waste Disposal

Emergency Procedures

Review SDS
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Verify Fume Hood Operation

Prepare Spill Kit
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in Fume Hood

Perform Experiment

Keep Container Closed

Clean Work Area

Doff PPE Segregate Hazardous Waste

Wash Hands Thoroughly Label Waste Container

Store in Designated Area

Spill

Follow Spill Response Protocol

Exposure

Follow First-Aid Measures

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-(Methylthio)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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